N-(2-methoxypyrimidin-5-yl)cyclopentanecarboxamide
Description
N-(2-methoxypyrimidin-5-yl)cyclopentanecarboxamide, also known as JNJ-55511118, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a high affinity for the G protein-coupled receptor 40 (GPR40), which is involved in regulating insulin secretion and glucose homeostasis. The purpose of
Scientific Research Applications
Antiviral Activity
N-(2-methoxypyrimidin-5-yl)cyclopentanecarboxamide and its derivatives have been studied for their potential antiviral activities. For example, compounds synthesized from this chemical showed marked inhibition of retrovirus replication in cell culture, with specific derivatives demonstrating significant inhibitory effects on the replication of human immunodeficiency virus (HIV) and Moloney murine sarcoma virus. This suggests the potential of these compounds as antiviral agents for treating retroviral infections (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).
Anti-Inflammatory and Analgesic Effects
Some derivatives of N-(2-methoxypyrimidin-5-yl)cyclopentanecarboxamide have shown promising anti-inflammatory and analgesic activities. The synthesis and evaluation of 5-ethoxycarbonyl-6-isopropylamino-4-(substitutedphenyl)aminopyrimidines revealed compounds with potent anti-inflammatory and analgesic properties, surpassing the effectiveness of standard drugs in certain models with very low ulcer indices. This indicates the therapeutic potential of these compounds for managing pain and inflammation (Chhabria, Bhatt, Raval, & Oza, 2007).
Antimicrobial Activity
Research into the antimicrobial properties of N-(2-methoxypyrimidin-5-yl)cyclopentanecarboxamide derivatives has also been conducted. A series of synthesized pyrimidinone and oxazinone derivatives fused with thiophene rings showed good antibacterial and antifungal activities, comparable to streptomycin and fusidic acid. This highlights the potential of these compounds as effective antimicrobial agents for treating various infections (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).
Neuroleptic Activity
The neuroleptic (antipsychotic) potential of benzamides derived from N-(2-methoxypyrimidin-5-yl)cyclopentanecarboxamide has been explored. Studies on a series of benzamides showed significant inhibitory effects on apomorphine-induced stereotypic behavior in rats, suggesting their use as potent drugs for treating psychosis with fewer side effects. This opens avenues for developing new therapeutic agents for psychiatric disorders (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).
properties
IUPAC Name |
N-(2-methoxypyrimidin-5-yl)cyclopentanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c1-16-11-12-6-9(7-13-11)14-10(15)8-4-2-3-5-8/h6-8H,2-5H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WINCHHRXLOVLOA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=N1)NC(=O)C2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxypyrimidin-5-yl)cyclopentanecarboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl N-[3-(methylamino)cyclobutyl]carbamate;hydrochloride](/img/structure/B2573684.png)
![1H-Benzo[d]imidazole-4-carbonitrile](/img/structure/B2573686.png)
![5-(2-methoxyphenyl)-3-(3-nitrophenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione](/img/structure/B2573687.png)
![[4-[(5-Methyl-1,2-oxazol-3-yl)methyl]morpholin-2-yl]-piperidin-1-ylmethanone](/img/structure/B2573697.png)
